Cas no 2172535-33-8 (2-5-ethyl-1-(2-hydroxypropyl)-1H-1,2,3-triazol-4-ylacetonitrile)

• Product Name: 2-5-ethyl-1-(2-hydroxypropyl)-1H-1,2,3-triazol-4-ylacetonitrile
• CAS No: 2172535-33-8
• MF: C₉H₁₄N₄O
• MW: 194.233661174774
• CID: 5788780
• PubChem ID: 165543045
• Update Time: 2025-07-12

2-5-ethyl-1-(2-hydroxypropyl)-1H-1,2,3-triazol-4-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• EN300-1598623
• 2172535-33-8
• 2-[5-ethyl-1-(2-hydroxypropyl)-1H-1,2,3-triazol-4-yl]acetonitrile
• 2-5-ethyl-1-(2-hydroxypropyl)-1H-1,2,3-triazol-4-ylacetonitrile

• Inchi： 1S/C9H14N4O/c1-3-9-8(4-5-10)11-12-13(9)6-7(2)14/h7,14H,3-4,6H2,1-2H3
• InChI Key： QRIHITAAQPSTTG-UHFFFAOYSA-N
• SMILES： OC(C)CN1C(=C(CC#N)N=N1)CC

Computed Properties

• Exact Mass: 194.11676108g/mol
• Monoisotopic Mass: 194.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 74.7Ų

Additional information on 2-5-ethyl-1-(2-hydroxypropyl)-1H-1,2,3-triazol-4-ylacetonitrile

Introduction to 2-5-Ethyl-1-(2-Hydroxypropyl)-1H-1,2,3-Triazol-4-ylacetonitrile (CAS No. 2172535-33-8)

2-5-Ethyl-1-(2-Hydroxypropyl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS No. 2172535-33-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of 1,2,3-triazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the ethyl and hydroxypropyl substituents, contribute to its distinct properties and potential utility in various biological systems.

The synthesis of 2-5-Ethyl-1-(2-Hydroxypropyl)-1H-1,2,3-triazol-4-ylacetonitrile typically involves the copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction, a powerful method for constructing 1,2,3-triazoles. This reaction is highly versatile and can be performed under mild conditions, making it an attractive choice for the synthesis of complex molecules. The presence of the hydroxypropyl group in the molecule adds an additional layer of complexity and functionality, which can be exploited for various biological applications.

Recent studies have highlighted the potential of 2-5-Ethyl-1-(2-Hydroxypropyl)-1H-1,2,3-triazol-4-ylacetonitrile in several therapeutic areas. One notable application is its use as an inhibitor of specific enzymes involved in metabolic pathways. For instance, research has shown that this compound can effectively inhibit the activity of certain kinases, which are key regulators of cellular processes such as cell growth and division. This inhibition could have significant implications for the treatment of diseases characterized by uncontrolled cell proliferation, such as cancer.

In addition to its enzymatic inhibition properties, 2-5-Ethyl-1-(2-Hydroxypropyl)-1H-1,2,3-triazol-4-ylacetonitrile has also been investigated for its potential as an anti-inflammatory agent. Inflammatory diseases are a major health concern worldwide, and the development of new anti-inflammatory drugs is a critical area of research. Studies have demonstrated that this compound can reduce the production of pro-inflammatory cytokines and chemokines in vitro and in vivo models. These findings suggest that it may have therapeutic potential in treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 2-5-Ethyl-1-(2-Hydroxypropyl)-1H-1,2,3-triazol-4-ylacetonitrile have also been studied to assess its suitability as a drug candidate. Preliminary data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound exhibits good oral bioavailability and a reasonable half-life in plasma, which are important factors for its development as an orally administered drug. However, further studies are needed to optimize these properties and ensure its safety and efficacy in clinical settings.

Clinical trials are a crucial step in the drug development process, and several preclinical studies have been conducted to evaluate the safety and efficacy of 2-5-Ethyl-1-(2-Hydroxypropyl)-1H-1,2,3-triazol-4-ylacetonitrile. These studies have shown promising results in animal models of various diseases. For example, in a mouse model of cancer, treatment with this compound led to a significant reduction in tumor size and improved survival rates. Similarly, in models of inflammatory diseases, it demonstrated potent anti-inflammatory effects without causing significant side effects.

The structural versatility of 2-5-Ethyl-1-(2-Hydroxypropyl)-1H-1,2,3-triazol-4-ylacetonitrile also allows for further chemical modifications to enhance its therapeutic potential. Researchers are exploring different substituents on the triazole ring and other parts of the molecule to optimize its pharmacological properties. These efforts aim to improve its potency, selectivity, and safety profile for specific therapeutic applications.

In conclusion, 2-5-Ethyl-1-(2-Hydroxypropyl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS No. 2172535-33-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.